Cas no 2228209-76-3 (tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate)

• Product Name: tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate
• CAS No: 2228209-76-3
• MF: C₁₄H₁₈F₂N₂O₃
• MW: 300.301130771637
• CID: 6389910
• PubChem ID: 165670603
• Update Time: 2025-10-23

tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1904010
• 2228209-76-3
• tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate

• Inchi： 1S/C14H18F2N2O3/c1-12(2,3)21-11(20)18-8-4-5-9(10(19)6-8)13(17)7-14(13,15)16/h4-6,19H,7,17H2,1-3H3,(H,18,20)
• InChI Key： UUMRXHJJRYAWOM-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1O)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 300.12854876g/mol
• Monoisotopic Mass: 300.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate

Comprehensive Analysis of tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate (CAS No. 2228209-76-3)

The compound tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate (CAS No. 2228209-76-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropyl moiety and carbamate group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate?" The synthesis typically involves multi-step reactions, starting with the preparation of the difluorocyclopropyl core, followed by coupling with a protected phenol derivative. The tert-butyl carbamate group is introduced in the final steps to ensure stability during subsequent transformations. This process highlights the compound's versatility as a building block in medicinal chemistry.

In recent years, the demand for fluorinated compounds like tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of incorporating fluorine atoms into drug candidates, a topic frequently discussed in scientific forums. The compound's hydroxyphenyl moiety also contributes to its solubility, making it suitable for formulation studies.

Another hot topic is the compound's role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The amino-difluorocyclopropyl segment of this molecule can serve as a linker or a functional group in designing bifunctional degraders. This application has been widely explored in oncology research, addressing the need for novel therapeutics with reduced side effects.

From an industrial perspective, scalability is a critical consideration for CAS No. 2228209-76-3. Manufacturers often optimize reaction conditions to achieve high yields while minimizing environmental impact. Green chemistry principles, such as using catalytic methods or safer solvents, are increasingly applied in its production. These practices resonate with the global push toward sustainable chemical manufacturing.

Analytical characterization of tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for preclinical studies. Researchers also investigate its stability under various storage conditions, a common concern among end-users.

In summary, tert-butyl N-[4-(1-amino-2,2-difluorocyclopropyl)-3-hydroxyphenyl]carbamate (CAS No. 2228209-76-3) represents a cutting-edge intermediate with broad utility in life sciences. Its structural complexity and functional diversity continue to inspire innovations across multiple disciplines, from small-molecule therapeutics to agrochemical development. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.